Cas no 824390-93-4 (2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine)

• Product Name: 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine
• CAS No: 824390-93-4
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 692016
• PubChem ID: 17751928
• Update Time: 2025-11-02

2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-(4-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
• 2-(4-methoxyphenyl)-1-(4-methylphenyl)sulfonylazetidine
• 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine
• 824390-93-4
• SB51264
• DTXSID10590821
• 2-(4-Methoxyphenyl)-1-(4-methylbenzene-1-sulfonyl)azetidine
• 2-(4-Methoxyphenyl)-1-tosylazetidine
• EN300-131218
• AKOS030575768

• Inchi： 1S/C17H19NO3S/c1-13-3-9-16(10-4-13)22(19,20)18-12-11-17(18)14-5-7-15(21-2)8-6-14/h3-10,17H,11-12H2,1-2H3
• InChI Key： RFYOLQWRUOYQGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCC1C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 317.10856464g/mol
• Monoisotopic Mass: 317.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine

Comprehensive Overview of 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine (CAS No. 824390-93-4)

2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine (CAS No. 824390-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring an azetidine core substituted with a 4-methoxyphenyl group and a 4-methylbenzenesulfonyl moiety, is a subject of interest for researchers exploring novel drug candidates and synthetic intermediates. Its molecular framework combines aromatic and heterocyclic elements, making it a versatile building block in medicinal chemistry.

The growing demand for azetidine derivatives in drug discovery is driven by their ability to modulate biological targets with high selectivity. 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine exemplifies this trend, as its structure aligns with modern strategies for optimizing pharmacokinetic properties. Researchers are particularly interested in its potential role as a sulfonamide-based inhibitor, a class of compounds widely studied for their therapeutic applications. The presence of the methoxy group further enhances its metabolic stability, a critical factor in drug design.

In the context of current scientific trends, this compound intersects with several high-interest topics, such as small molecule therapeutics and fragment-based drug design. Its structural features make it a candidate for targeting protein-protein interactions (PPIs), a hot area in oncology and neurodegenerative disease research. Additionally, the benzenesulfonyl group is a common pharmacophore in FDA-approved drugs, raising questions about its potential repurposing for new indications. These aspects make CAS No. 824390-93-4 a compelling subject for both academic and industrial research.

From a synthetic chemistry perspective, 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine offers challenges and opportunities. The azetidine ring, a four-membered nitrogen heterocycle, is known for its ring strain, which can influence reactivity and stability. Recent advancements in catalyzed sulfonylation and cross-coupling reactions have improved access to such scaffolds, addressing common queries about scalable synthesis. This progress aligns with the broader shift toward sustainable and efficient methodologies in organic chemistry.

The compound’s physicochemical properties, including solubility and lipophilicity, are frequently discussed in forums and publications. These parameters are crucial for its potential as a bioactive molecule, especially in the context of blood-brain barrier permeability—a key consideration for CNS-targeted therapies. Computational studies on CAS No. 824390-93-4 often highlight its drug-likeness, as predicted by metrics like Lipinski’s Rule of Five, further fueling its relevance in virtual screening campaigns.

In summary, 2-(4-methoxyphenyl)-1-(4-methylbenzenesulfonyl)azetidine represents a convergence of structural ingenuity and therapeutic potential. Its study addresses pressing questions in medicinal chemistry and drug development, while its synthetic accessibility makes it a practical candidate for further exploration. As research into heterocyclic compounds and sulfonamide derivatives continues to evolve, this compound is poised to remain a focal point for innovation.